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Abstract

This technical guide provides a comprehensive overview of N-(2-sec-butylphenyl)-4-
methylbenzamide, a substituted aromatic amide. Due to the absence of a readily available
CAS number in common chemical databases, this document serves as a prospective guide for
researchers interested in the synthesis, characterization, and potential applications of this
compound. The guide is structured to provide a robust theoretical and practical framework,
drawing upon established principles of organic synthesis and the known properties of
structurally related N-aryl benzamides. We will detail a reliable synthetic protocol, predict key
physicochemical and spectroscopic properties, and discuss potential avenues for its application
in medicinal chemistry and materials science.

Introduction and Core Chemical Data

N-(2-sec-butylphenyl)-4-methylbenzamide is an aromatic amide characterized by a 4-
methylbenzoyl group attached to the nitrogen of a 2-sec-butylaniline moiety. The unique steric
and electronic features imparted by the ortho-sec-butyl group on the aniline ring and the methyl
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group on the benzoyl ring suggest that this molecule could have interesting pharmacological or
material properties. N-substituted benzamides are a well-established class of compounds with
a wide range of biological activities, including applications in oncology, neuroscience, and as
anti-inflammatory agents.[1][2]

As this specific molecule is not widely cataloged, this guide will provide the foundational
information required for its synthesis and subsequent investigation.

Core Chemical Data (Predicted)

Property Predicted Value Source/Rationale

N-(2-sec-butylphenyl)-4-
IUPAC Name ] Standard Nomenclature
methylbenzamide

Molecular Formula Ci1sH21:NO From Structure
Molecular Weight 267.37 g/mol From Formula
White to off-white crystalline Analogy to similar
Appearance ] _
solid benzamides|[3]

Soluble in organic solvents

N General property of N-aryl
Solubility (e.g., ethanol, DCM, ether),

) ] amides|[3]
insoluble in water

Not determined; expected to
Melting Point be in the range of similar

crystalline solids

dot graph { layout=neato; node [shape=plaintext]; bgcolor="#F1F3F4"; "C18H21NO" [ label=<
N-(2-sec-butylphenyl)-4-methylbenzamide Chemical Structurels.

>15}

Caption: Chemical Structure of N-(2-sec-butylphenyl)-4-methylbenzamide.

Proposed Synthesis Protocol: Schotten-Baumann
Reaction
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The synthesis of N-(2-sec-butylphenyl)-4-methylbenzamide can be reliably achieved through
the Schotten-Baumann reaction, a well-established method for the acylation of amines.[4][5]
This reaction involves the condensation of an amine (2-sec-butylaniline) with an acyl chloride
(4-methylbenzoyl chloride) in the presence of a base, typically aqueous sodium hydroxide.[3][6]
The base serves to neutralize the hydrochloric acid byproduct, preventing the protonation of
the starting amine and driving the reaction to completion.[3]

Reactants Reaction Conditions

2-sec-butylaniline 4-methylbenzoyl chloride Dichloromethane (DCM) / Water 10% Aqueous NaOH 0°C to Room Temperature
TOL

Schotten-Baumann Reaction

Separation and Washing

Recrystallization

Proguct
Y

N-(2-sec-butylphenyl)-4-methylbenzamide

Click to download full resolution via product page

Caption: Proposed synthetic workflow for N-(2-sec-butylphenyl)-4-methylbenzamide.

Experimental Protocol

Materials:
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2-sec-butylaniline

4-methylbenzoyl chloride

10% (w/v) Sodium Hydroxide (NaOH) solution
Dichloromethane (DCM)

Deionized Water

Anhydrous Magnesium Sulfate (MgSOa)
Ethanol

Standard laboratory glassware and magnetic stirrer

Procedure:

In a 250 mL Erlenmeyer flask, dissolve 1.0 equivalent of 2-sec-butylaniline in 50 mL of DCM.
Add 50 mL of 10% aqueous NaOH solution to the flask.
Cool the biphasic mixture to 0°C in an ice bath with vigorous stirring.

Slowly add 1.05 equivalents of 4-methylbenzoyl chloride dropwise to the mixture over 15-20
minutes, ensuring the temperature remains below 10°C.

After the addition is complete, remove the ice bath and allow the reaction to stir vigorously at
room temperature for 1-2 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting amine
is consumed.

Transfer the mixture to a separatory funnel. Separate the organic layer.

Wash the organic layer sequentially with 1 M HCI (2 x 30 mL), deionized water (2 x 30 mL),
and saturated brine (1 x 30 mL).
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» Dry the organic layer over anhydrous MgSOu4, filter, and remove the solvent under reduced
pressure to yield the crude product.

» Purify the crude solid by recrystallization from hot ethanol to obtain pure N-(2-sec-
butylphenyl)-4-methylbenzamide.

Predicted Physicochemical and Spectroscopic
Properties

The identity and purity of the synthesized compound should be confirmed through standard
analytical techniques. The following are predicted spectral characteristics based on the
structure and data from analogous compounds.[7][8][9]

licted < :

Technique Predicted Key Features

o (ppm): 7.8-7.2 (m, 8H, Ar-H), 2.7-2.5 (m, 1H,
CH-sec-butyl), 2.4 (s, 3H, Ar-CHs), 1.7-1.5 (m,
2H, CHz-sec-butyl), 1.3 (d, 3H, CHs-sec-butyl),
0.9 (t, 3H, CHs-sec-butyl)

1H-NMR (CDCls, 400 MHz)

S (ppm): ~166 (C=0), 145-125 (Ar-C), ~35 (CH-
1B3C-NMR (CDClIs, 100 MHz) sec-butyl), ~30 (CHz-sec-butyl), ~22 (Ar-CHs),
~20, ~12 (CHs-sec-butyl)

v (cm~1): 3300-3200 (N-H stretch), 3100-3000
(Ar C-H stretch), 2960-2850 (Aliphatic C-H
stretch), 1650-1630 (C=0 stretch, Amide 1),
1550-1510 (N-H bend, Amide I1)

FT-IR (KBr, cm~1)

Mass Spec (ESI+) m/z: [M+H]* = 268.16, [M+Na]* = 290.14

Potential Applications and Future Research

N-substituted benzamides are a cornerstone in medicinal chemistry due to their diverse
pharmacological activities.[2][10] The unique structure of N-(2-sec-butylphenyl)-4-
methylbenzamide suggests several promising areas for investigation:
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» Drug Discovery: The lipophilic sec-butyl group may enhance membrane permeability and
interaction with hydrophobic binding pockets in biological targets. Potential therapeutic areas
for screening include:

o Oncology: As inhibitors of enzymes like histone deacetylases (HDACSs).[1][11]
o Neuroscience: As modulators of dopamine or serotonin receptors.[1]
o Anti-inflammatory Agents: By targeting pathways such as NF-kB.[12]

o Kinase Inhibition: N-arylbenzamides have been identified as potent LRRK2 inhibitors for
potential Parkinson's disease treatment.[13]

» Materials Science: The rigid benzamide core can be incorporated into polymers or other
materials to confer specific thermal or mechanical properties.

Future research should focus on the synthesis and purification of this compound, followed by
comprehensive in vitro screening to identify any significant biological activity. Structure-activity
relationship (SAR) studies could then be initiated by modifying the substitution patterns on
either aromatic ring.

Safety and Handling

While specific toxicity data for N-(2-sec-butylphenyl)-4-methylbenzamide is unavailable,
standard precautions for handling new chemical entities should be observed.

o Personal Protective Equipment (PPE): Wear safety glasses, a lab coat, and chemical-
resistant gloves.

¢ Handling: Handle in a well-ventilated area or a fume hood. Avoid inhalation of dust and
contact with skin and eyes.

o Reagents: 4-methylbenzoyl chloride is a lachrymator and corrosive; handle with extreme
care. 2-sec-butylaniline is a toxic amine.

A comprehensive Safety Data Sheet (SDS) should be developed once the compound has been

synthesized and its properties characterized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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